BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to DL-Methionine-
d4: Structure, Stereochemistry, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of DL-Methionine-d4, a deuterated
iIsotopologue of the essential amino acid methionine. This document details its structure,
stereochemistry, physicochemical properties, and key applications in metabolic research,
particularly as a tracer for metabolic flux analysis. Detailed experimental protocols for its
synthesis and analysis are also provided to support its practical implementation in a laboratory
setting.

Structure and Stereochemistry

DL-Methionine-d4 is a synthetic form of methionine in which four hydrogen atoms have been
replaced by deuterium isotopes. The standard nomenclature for this compound is DL-
Methionine-3,3,4,4-d4, indicating that the deuterium atoms are located at the 3rd and 4th
positions of the carbon chain.

Chemical Structure:
Caption: Chemical structure of DL-Methionine-d4.

DL-Methionine is a racemic mixture, meaning it contains equal amounts of two enantiomers: D-
methionine and L-methionine. The chiral center is the alpha-carbon (Ca). The L-isomer is the
biologically active form incorporated into proteins.
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Physicochemical and Isotopic Properties

The introduction of deuterium atoms results in a higher molecular weight for DL-Methionine-d4
compared to its unlabeled counterpart. This mass shift is the basis for its use as a tracer in
mass spectrometry-based analyses.

Property Value Reference
Molecular Formula CsH7DaNO:2S [1]
Molecular Weight 153.24 g/mol [1]

CAS Number 93709-61-6 [2]
Appearance White to off-white solid

Melting Point 270-273 °C (decomposes) [3]
Solubility Sparingly soluble in water [4]

Isotopic Purity Typically =298 atom % D

Chemical Purity Typically =98%

Metabolic Pathways of Methionine

DL-Methionine-d4, once administered to a biological system, participates in the same
metabolic pathways as endogenous methionine. The deuterium label allows for the tracing of
its metabolic fate. The two major pathways are the transmethylation and transsulfuration
pathways.
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Caption: Major metabolic pathways of methionine.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12400090?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of DL-Methionine-3,3,4,4-d4

While several methods for the deuteration of amino acids exist, a common approach involves

H/D exchange reactions catalyzed by a metal catalyst in a deuterated solvent.

Materials:

DL-Methionine

Platinum on carbon (Pt/C, 5 wt%)

Deuterium oxide (D20, 99.9 atom % D)

Deuterated methanol (CDsOD)

High-pressure reactor with a Teflon liner

Celite

Procedure:

In the Teflon liner of the high-pressure reactor, combine DL-methionine (1.0 g), 5% Pt/C (0.2
g), and a solution of D20 (20 mL) and CDsOD (2 mL).

Seal the reactor and heat it to 150-200 °C with continuous stirring for 48-72 hours. The
optimal temperature and time should be determined empirically.

Cool the reactor to room temperature.

Filter the reaction mixture through a pad of Celite to remove the Pt/C catalyst.

Wash the Celite pad with a small amount of D20.

Combine the filtrate and washings and evaporate to dryness under reduced pressure to yield
crude DL-Methionine-d4.

Purification can be achieved by recrystallization from a D20/ethanol-d6 mixture.
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e The final product should be dried under vacuum and its isotopic and chemical purity
determined by mass spectrometry and NMR.

Analysis of DL-Methionine-d4 by LC-MS/MS

This protocol outlines a method for the quantitative analysis of DL-Methionine-d4 in biological
samples, such as cell culture media or plasma.

Sample Preparation (Plasma):

To 100 pL of plasma, add an internal standard (e.g., *3Cs,'>N-L-Methionine).

Precipitate proteins by adding 200 pL of ice-cold acetonitrile.

Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4 °C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 50 pL of the initial mobile phase.

LC-MS/MS Conditions:

LC Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is suitable for
the separation of polar analytes like amino acids.

o Mobile Phase A: 0.1% formic acid in water

o Mobile Phase B: 0.1% formic acid in acetonitrile

o Gradient: A gradient from high organic to high aqueous mobile phase.

e Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI) mode.

e MRM Transitions:

o DL-Methionine-d4: Q1 (m/z 154.1) -> Q3 (e.g., m/z 108.1)

o DL-Methionine (unlabeled): Q1 (m/z 150.1) -> Q3 (e.g., m/z 104.1)
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o Internal Standard (*3Cs,'>N-L-Methionine): Q1 (m/z 155.1) -> Q3 (e.g., m/z 109.1)

Data Analysis: Quantification is achieved by comparing the peak area ratio of the analyte (DL-
Methionine-d4) to the internal standard against a calibration curve prepared with known
concentrations of DL-Methionine-d4.

Determination of Isotopic Enrichment

The isotopic purity of the synthesized DL-Methionine-d4 and its enrichment in biological
samples can be determined using high-resolution mass spectrometry.

Procedure:

Prepare a dilute solution of the DL-Methionine-d4 sample.

Infuse the sample directly into a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

Acquire a high-resolution mass spectrum in the region of the molecular ion.

The isotopic enrichment is calculated from the relative intensities of the monoisotopic peak
(M+0, unlabeled) and the labeled peaks (M+1, M+2, M+3, M+4).

Application in Metabolic Flux Analysis

DL-Methionine-d4 is a valuable tool for metabolic flux analysis (MFA), allowing researchers to
trace the flow of methionine through various metabolic pathways.

[ Metabolic Flux Analysis Workflow
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Caption: Experimental workflow for metabolic flux analysis.

Experimental Protocol for Tracer Studies in Cell Culture:
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e Medium Preparation: Prepare a cell culture medium that is deficient in methionine.
Supplement this medium with a known concentration of DL-Methionine-d4.

o Cell Seeding: Seed cells in multi-well plates and allow them to attach and grow in standard
complete medium.

o Labeling: Replace the standard medium with the prepared DL-Methionine-d4 containing
medium. This is time point zero.

o Time Course: At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), harvest both the cells and
the culture medium.

» Quenching and Extraction: Rapidly quench metabolic activity in the cells by washing with ice-
cold saline and then extract intracellular metabolites using a cold solvent mixture (e.g., 80%
methanol).

o Sample Analysis: Analyze the cell extracts and media samples by LC-MS/MS to determine
the concentrations and isotopic enrichment of methionine and its downstream metabolites
(e.g., SAM, SAH, homocysteine, cysteine).

o Flux Calculation: The rate of appearance of the deuterium label in downstream metabolites
provides a measure of the flux through the respective metabolic pathways. This data can be
used in computational models to calculate pathway fluxes.

Conclusion

DL-Methionine-d4 is a powerful and versatile tool for researchers in the life sciences. Its stable
isotope label allows for safe and accurate tracing of methionine metabolism in various
biological systems. The detailed protocols provided in this guide for its synthesis, analysis, and
application in metabolic flux analysis are intended to facilitate its adoption and use in studies
aimed at understanding the intricate roles of methionine in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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